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Compound of Interest

Compound Name: SalA-VS-08

Cat. No.: B15620868 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical guidance for the handling and disposal of

SalA-VS-08, a novel, potent, and selective kappa-opioid receptor (KOR) agonist. As a

derivative of Salvinorin A containing a reactive vinyl sulfone moiety, this compound presents a

unique combination of potential hazards that demand rigorous safety protocols. Adherence to

these guidelines is essential to ensure the safety of laboratory personnel and the integrity of

research.

Compound Hazard Profile
SalA-VS-08 is a research compound with no specific Safety Data Sheet (SDS) currently

available. The following hazard assessment is based on the known properties of its parent

compound, Salvinorin A, and the reactive vinyl sulfone functional group.

Salvinorin A: The primary psychoactive component of Salvia divinorum, Salvinorin A is a

potent KOR agonist. Ingestion or inhalation can lead to psychoactive effects, including

hallucinations and dysphoria. The available safety data for Salvinorin A indicates it is harmful

if swallowed.[1][2]

Vinyl Sulfone: Vinyl sulfones are reactive Michael acceptors, meaning they can react with

biological nucleophiles such as thiols (e.g., cysteine residues in proteins).[3] This reactivity

makes them potential skin and eye irritants and lachrymators (tear-inducing agents).[3]

Some vinyl sulfone compounds are suspected of causing genetic defects.[4]
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Assumed Hazards for SalA-VS-08:

Acute Toxicity (Oral): Harmful if swallowed.

Skin and Eye Irritation: Potential to cause skin and eye irritation upon contact.

Respiratory Irritation: Potential for respiratory tract irritation if inhaled.

Psychoactive Effects: As a potent KOR agonist, inhalation, ingestion, or significant dermal

absorption may lead to psychoactive effects.

Sensitization: Repeated exposure may lead to skin sensitization.

Personal Protective Equipment (PPE)
A comprehensive PPE program is mandatory when handling SalA-VS-08 to minimize

exposure.[1] All personnel must be trained on the proper use, removal, and disposal of PPE.
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PPE Category Specification

Hand Protection

Wear nitrile or neoprene gloves that are

regularly inspected for tears or holes before use.

Double gloving is recommended. Dispose of

contaminated gloves immediately after use

following proper removal techniques to avoid

skin contact.[5]

Eye Protection

Chemical safety goggles or a full-face shield are

required to protect against splashes or airborne

particles.

Body Protection

A lab coat that is fully buttoned is required. For

procedures with a higher risk of splashes, a

chemically resistant apron over the lab coat is

recommended.

Respiratory Protection

When handling the solid compound or preparing

solutions where aerosolization is possible, a

NIOSH-approved respirator with an appropriate

cartridge for organic vapors and particulates

should be used. All work with the solid form

should be conducted in a certified chemical

fume hood.

Operational Plan for Safe Handling
All handling of SalA-VS-08, especially of the solid compound, must be performed within a

certified chemical fume hood to prevent inhalation of dust or aerosols.

Step-by-Step Handling Protocol:

Preparation: Before handling, ensure the chemical fume hood is functioning correctly. Clear

the workspace of any unnecessary items. Have all necessary equipment, including waste

containers, readily available within the hood.

Weighing: When weighing the solid compound, use a dedicated, clean spatula and weighing

boat. Perform this task in the fume hood to contain any airborne particles.
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Solution Preparation: When preparing solutions, add the solvent to the solid SalA-VS-08
slowly to avoid splashing. Keep the container capped when not in use.

Spill Management:

Minor Spills: For small spills within the fume hood, absorb the material with an inert

absorbent material (e.g., vermiculite, sand). Place the contaminated absorbent into a

sealed, labeled hazardous waste container. Clean the spill area with an appropriate

solvent, and then decontaminate with a 10% bleach solution followed by a water rinse.

Major Spills: In the event of a large spill, evacuate the immediate area and notify the

laboratory supervisor and the institutional Environmental Health and Safety (EHS) office

immediately.

Disposal Plan
All waste containing SalA-VS-08 must be treated as hazardous waste. Do not dispose of this

compound down the drain or in the regular trash.

Waste Segregation and Disposal Protocol:

Solid Waste: All solid waste, including contaminated gloves, weighing papers, and absorbent

materials, must be placed in a clearly labeled, sealed hazardous waste container.

Liquid Waste: Unused solutions and solvent rinses should be collected in a designated,

sealed, and clearly labeled hazardous waste container.

Deactivation of Reactive Vinyl Sulfone (for bulk quantities, if feasible and approved by EHS):

The reactivity of the vinyl sulfone group can be quenched by reacting it with a thiol-

containing compound, such as N-acetylcysteine or glutathione, in a suitable solvent under

basic conditions. This should only be performed by trained personnel in a chemical fume

hood and with the approval of the institutional EHS office. The resulting solution must still be

disposed of as hazardous waste.

Final Disposal: All hazardous waste containers must be disposed of through the institution's

EHS office or a licensed hazardous waste disposal company, in accordance with all local,

state, and federal regulations.
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Emergency Procedures
Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer oxygen and

seek immediate medical attention.

Skin Contact

Immediately wash the affected area with

copious amounts of soap and water for at least

15 minutes. Remove contaminated clothing.

Seek medical attention if irritation persists.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.

Ingestion
Do not induce vomiting. Rinse mouth with water.

Seek immediate medical attention.

Visual Workflow for Handling and Disposal of SalA-
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Workflow for Safe Handling and Disposal of SalA-VS-08

Handling Protocol

Disposal Protocol Emergency Response

Preparation
- Verify fume hood function

- Assemble all materials

Don Appropriate PPE
- Nitrile gloves (double)

- Safety goggles/face shield
- Lab coat

Weighing Solid
- Inside fume hood

- Use dedicated spatula

Solution Preparation
- Add solvent to solid slowly

- Keep container capped

Solid Waste
- Contaminated PPE, etc.

- Place in labeled, sealed container

Generate Waste
Liquid Waste

- Unused solutions, rinses
- Collect in labeled, sealed container

Generate Waste

Spill Response
- Minor: Absorb and decontaminate
- Major: Evacuate and notify EHS

If spill occurs

Personal Exposure
- Follow first aid procedures

- Seek medical attention

If exposure occurs

Final Disposal
- Transfer to EHS/licensed vendor

Deactivation (Optional, with EHS approval)
- Quench vinyl sulfone with thiol reagent

If applicable

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of SalA-VS-08.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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